Cas no 421546-91-0 (4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol)

• Product Name: 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol
• CAS No: 421546-91-0
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 1040262
• PubChem ID: 22336618
• Update Time: 2025-06-15

4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol
• 2,6-Bis(methoxymethyl)-4-tert-butylphenol
• AK-82146
• ANW-67801
• CTK8C2101
• KB-116699
• SureCN2114143
• 4-tert-butyl-2,6-bis(methoxymethyl)phenol
• 421546-91-0
• DTXSID10624933
• SCHEMBL2114143
• CS-0166589
• E82063
• DB-339877
• Phenol, 4-(1,1-dimethylethyl)-2,6-bis(methoxymethyl)-
• SHDBJOYDLRRTRA-UHFFFAOYSA-N

• MDL： MFCD22493465
• Inchi： 1S/C14H22O3/c1-14(2,3)12-6-10(8-16-4)13(15)11(7-12)9-17-5/h6-7,15H,8-9H2,1-5H3
• InChI Key： SHDBJOYDLRRTRA-UHFFFAOYSA-N
• SMILES： OC1C(COC)=CC(=CC=1COC)C(C)(C)C

Computed Properties

• Exact Mass: 238.15689456g/mol
• Monoisotopic Mass: 238.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol

Comprehensive Overview of 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol (CAS No. 421546-91-0)

4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol (CAS No. 421546-91-0) is a specialized phenolic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This compound, often referred to by its systematic name or CAS number, features a tert-butyl group and two methoxymethyl substituents on a phenol ring, which contribute to its distinct physicochemical properties. Researchers and manufacturers value this compound for its stability, solubility, and reactivity, making it a key intermediate in organic synthesis and material science.

In recent years, the demand for 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol has surged due to its role in advanced polymer formulations and specialty chemicals. With growing interest in sustainable materials, this compound is increasingly explored as a modifier or crosslinking agent in eco-friendly resins and coatings. Its ability to enhance thermal stability and mechanical properties aligns with the industry's shift toward high-performance, low-environmental-impact materials. Searches for "phenolic compounds for green chemistry" or "high-performance polymer additives" often highlight its relevance in contemporary research.

The synthesis of CAS No. 421546-91-0 involves multi-step organic reactions, typically starting from readily available phenol derivatives. Key steps include the introduction of the tert-butyl group via Friedel-Crafts alkylation, followed by methoxymethylation to achieve the desired substitution pattern. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structure. These methods are critical for ensuring compliance with industry standards, particularly in pharmaceuticals and agrochemicals, where trace impurities can significantly impact performance.

Beyond its industrial applications, 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol has garnered attention in academic circles for its potential in catalytic systems and supramolecular chemistry. Its electron-rich aromatic core and sterically hindered structure make it a promising ligand or building block for designing novel catalysts. Queries like "phenolic ligands in catalysis" or "sterically hindered phenol applications" reflect the compound's expanding role in cutting-edge research. Additionally, its derivatives are being investigated for antioxidant properties, linking it to broader discussions on "antioxidant additives for plastics."

From a commercial perspective, suppliers of CAS No. 421546-91-0 emphasize its high purity (>98%) and consistent batch-to-batch quality, catering to industries requiring stringent specifications. Regulatory compliance, such as REACH and FDA guidelines, further underscores its suitability for global markets. As sustainability becomes a priority, manufacturers are also exploring greener synthesis routes, addressing search trends like "eco-friendly synthesis of phenolic compounds." This dual focus on performance and environmental responsibility positions the compound as a future-forward solution for diverse applications.

In summary, 4-(tert-Butyl)-2,6-bis(methoxymethyl)phenol (CAS No. 421546-91-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from polymers to catalysis—coupled with its alignment with sustainability trends, ensures its continued relevance. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential in next-generation materials and processes.